![molecular formula C15H14O4 B8536102 Benzo[1,3]dioxol-5-yl-(3-methoxy-phenyl)-methanol](/img/structure/B8536102.png)
Benzo[1,3]dioxol-5-yl-(3-methoxy-phenyl)-methanol
Cat. No. B8536102
M. Wt: 258.27 g/mol
InChI Key: YWYIVEYMMNNSIW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07470723B2
Procedure details
To a stirred solution of benzo[1,3]dioxol-5-yl-(3-methoxy-phenyl) -methanol (2.23 g crude, 7.6 mmol) in CH2Cl2 (20 mL) at room temperature was added activated MnO2 powder (3.5 g, 40 mmol) and kept adding 23 equivalents of MnO2 every 35 h until HPLC showed disappearance of the starting material. The black suspension was filtered through a Celite pad, concentrated in vacuo to give benzo[1,3]dioxol-5-yl-(3-methoxy-phenyl)-methanone as an oil (1.78 g, 89% crude yield). The product was used in the next step without further purification.
Quantity
2.23 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[O:1]1[C:5]2[CH:6]=[CH:7][C:8]([CH:10]([C:12]3[CH:17]=[CH:16][CH:15]=[C:14]([O:18][CH3:19])[CH:13]=3)[OH:11])=[CH:9][C:4]=2[O:3][CH2:2]1>C(Cl)Cl.O=[Mn]=O>[O:1]1[C:5]2[CH:6]=[CH:7][C:8]([C:10]([C:12]3[CH:17]=[CH:16][CH:15]=[C:14]([O:18][CH3:19])[CH:13]=3)=[O:11])=[CH:9][C:4]=2[O:3][CH2:2]1
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Inputs
Step One
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Name
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|
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Quantity
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2.23 g
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Type
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reactant
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Smiles
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O1COC2=C1C=CC(=C2)C(O)C2=CC(=CC=C2)OC
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Step Two
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Name
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Quantity
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3.5 g
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Type
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catalyst
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Smiles
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O=[Mn]=O
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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O=[Mn]=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The black suspension was filtered through a Celite pad
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O1COC2=C1C=CC(=C2)C(=O)C2=CC(=CC=C2)OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
